Cas no 1019600-80-6 (2-chloro-N-(1-cyclopropylethyl)aniline)

• Product Name: 2-chloro-N-(1-cyclopropylethyl)aniline
• CAS No: 1019600-80-6
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5214793
• PubChem ID: 43194715
• Update Time: 2026-03-06

2-chloro-N-(1-cyclopropylethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-(1-cyclopropylethyl)-
• 2-chloro-N-(1-cyclopropylethyl)aniline

• Inchi： 1S/C11H14ClN/c1-8(9-6-7-9)13-11-5-3-2-4-10(11)12/h2-5,8-9,13H,6-7H2,1H3
• InChI Key： JCUCHOFLBJFGJH-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C)=CC=CC=C1Cl

Additional information on 2-chloro-N-(1-cyclopropylethyl)aniline

Introduction to 2-Chloro-N-(1-Cyclopropylethyl)aniline (CAS No. 1019600-80-6)

2-Chloro-N-(1-cyclopropylethyl)aniline (CAS No. 1019600-80-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted aniline moiety and a cyclopropyl-containing alkyl chain. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-chloro-N-(1-cyclopropylethyl)aniline is C₁₀H₁₃ClN, and its molecular weight is approximately 184.67 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point ranges from 75 to 78°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of chemical synthesis, 2-chloro-N-(1-cyclopropylethyl)aniline serves as a key building block for the preparation of more complex molecules. Its reactivity is primarily centered around the aniline nitrogen and the chloro substituent, which can undergo various nucleophilic and electrophilic reactions. For instance, the aniline nitrogen can be readily acylated or alkylated to form amides or N-substituted derivatives, while the chloro group can be displaced by nucleophiles to introduce new functional groups.

Recent advancements in synthetic chemistry have highlighted the utility of 2-chloro-N-(1-cyclopropylethyl)aniline in the development of novel pharmaceuticals. One notable application is in the synthesis of potential therapeutic agents for neurodegenerative diseases. Researchers have explored its use as a precursor for compounds that can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors. These studies have shown promising results in preclinical models, suggesting that derivatives of 2-chloro-N-(1-cyclopropylethyl)aniline may have therapeutic potential in conditions like Parkinson's disease and Alzheimer's disease.

Beyond pharmaceutical applications, 2-chloro-N-(1-cyclopropylethyl)aniline has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and conductive polymers. These materials are essential components in modern electronic devices, including organic light-emitting diodes (OLEDs) and flexible electronics. The cyclopropyl group contributes to the overall stability and processability of these materials, enhancing their performance in various applications.

In terms of safety and handling, it is important to note that while 2-chloro-N-(1-cyclopropylethyl)aniline is not classified as a hazardous substance under current regulations, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). Standard laboratory practices should be followed to ensure safe storage and disposal.

The environmental impact of 2-chloro-N-(1-cyclopropylethyl)aniline is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential ecological effects. Preliminary data suggest that it has a relatively low environmental impact when used responsibly and disposed of according to best practices.

In conclusion, 2-chloro-N-(1-cyclopropylethyl)aniline (CAS No. 1019600-80-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.